Cas no 1270488-56-6 (4-Amino-4-(5-methylpyridin-3-yl)butanoic acid)

• Product Name: 4-Amino-4-(5-methylpyridin-3-yl)butanoic acid
• CAS No: 1270488-56-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5794375
• PubChem ID: 55298051
• Update Time: 2025-10-18

4-Amino-4-(5-methylpyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1270488-56-6
• EN300-1828514
• 4-amino-4-(5-methylpyridin-3-yl)butanoic acid
• AKOS006374025
• 4-Amino-4-(5-methylpyridin-3-yl)butanoic acid

• Inchi： 1S/C10H14N2O2/c1-7-4-8(6-12-5-7)9(11)2-3-10(13)14/h4-6,9H,2-3,11H2,1H3,(H,13,14)
• InChI Key： AYZUIXIQQCAGBZ-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C=NC=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-Amino-4-(5-methylpyridin-3-yl)butanoic acid

Comprehensive Overview of 4-Amino-4-(5-methylpyridin-3-yl)butanoic acid (CAS No. 1270488-56-6)

4-Amino-4-(5-methylpyridin-3-yl)butanoic acid, with the CAS number 1270488-56-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of amino acid derivatives, which are pivotal in drug discovery and development. Its unique structure, featuring a 5-methylpyridin-3-yl moiety attached to a butanoic acid backbone, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in neurological disorders and metabolic pathways, aligning with current trends in precision medicine.

The growing demand for custom synthesis and high-purity intermediates in the pharmaceutical industry has placed compounds like 4-Amino-4-(5-methylpyridin-3-yl)butanoic acid in the spotlight. Its CAS registry number 1270488-56-6 ensures precise identification in global chemical databases, facilitating seamless procurement for laboratories and manufacturers. Recent studies highlight its role in modulating enzyme activity and receptor binding, which are critical areas in the development of targeted therapies. This aligns with the increasing focus on personalized medicine, a hot topic in healthcare today.

From a synthetic chemistry perspective, 4-Amino-4-(5-methylpyridin-3-yl)butanoic acid exemplifies the importance of chiral building blocks in drug design. Its stereochemical purity and functional group compatibility make it a versatile candidate for peptide mimetics and small molecule inhibitors. The compound’s physicochemical properties, such as solubility and stability, are also under investigation to optimize its use in formulation development. These aspects are frequently searched by chemists and pharmacologists seeking advanced intermediates for their projects.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 4-Amino-4-(5-methylpyridin-3-yl)butanoic acid with minimal environmental impact. This resonates with the global push toward eco-friendly manufacturing and reducing carbon footprints in the chemical industry. Additionally, its potential role in biocatalysis and enzyme-mediated reactions is a trending topic, as these approaches offer cost-effective and scalable solutions for large-scale production.

The compound’s relevance extends to academic research, where it is used as a reference standard in analytical chemistry and spectroscopic studies. Its NMR and MS data are often cited in publications, making it a valuable resource for scientists validating new methodologies. Furthermore, the rise of AI-driven drug discovery has increased interest in such compounds, as they serve as inputs for machine learning models predicting molecular interactions and bioactivity.

In summary, 4-Amino-4-(5-methylpyridin-3-yl)butanoic acid (CAS 1270488-56-6) is a multifaceted compound with broad applications in pharmaceutical research, drug development, and sustainable chemistry. Its structural features and functional versatility position it as a key player in addressing contemporary challenges in healthcare and industrial chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a subject of intense study and innovation.